3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: 3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C11H8Cl2N2O2/c1-5-8(11(14)16)10(15-17-5)9-6(12)3-2-4-7(9)13/h2-4H,1H3,(H2,14,16)
• InChI Key: WKQLCSGGVPLSRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C(=O)N
• Molecular Formula: C11H8Cl2N2O2
• DSSTOX Substance ID: DTXSID40352510
• Molecular Weight: 271.10 g/mol
• CAS RN: 23858-59-5

Description

3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carboxamide is a laboratory chemical. It is also known by its synonyms SB00572DA, SB00572EA, SB00572EE, SB00572FA, SB00572SC, and SB00572ZZ.

Synthesis Analysis

The synthesis of 3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carboxamide involves the reaction of ethyl-3-(2,6-dichlorophenyl) acrylate 2 (0.5 g, 2.03 mmol), hydroxyl amine hydrochloride (0.708 g, 10.15 mmol) and KOH (1.14 g, 20.3 mmol) in methanol at 0–5 °C. This process produces the titled compound 3 in 74% yield (0.85 g) as a white solid.

Scientific Research Applications

Synthesis Techniques and Derivatives

• A study by Martins et al. (2002) focused on the synthesis of various 3-methylisoxazole-5-carboxamides, providing foundational knowledge for the creation of compounds like 3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carboxamide. This research is crucial in understanding the chemical properties and potential modifications of the compound (Martins et al., 2002).

Chemical Reactions and Molecular Transformations

• Research by Azizian et al. (2000) explored reactions involving isoxazole carboxamides, which are relevant for understanding the chemical behavior of 3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carboxamide in various conditions (Azizian et al., 2000).

Pharmacological Applications

• A study conducted by Thomas et al. (2005) examined the pharmacological activities of similar compounds, providing insights into potential applications of 3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carboxamide in medicine (Thomas et al., 2005).

Biochemical Interactions and Effects

• Zhang et al. (2014) investigated the biochemical effects of similar compounds, which could inform research on the biochemical interactions of 3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carboxamide (Zhang et al., 2014).

Molecular Modeling and Drug Design

• Shim et al. (2002) conducted molecular modeling studies on analogous compounds, which could be valuable for understanding how 3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carboxamide might interact with biological targets (Shim et al., 2002).

Anticonvulsant Activity

• Beyhan et al. (2017) researched the anticonvulsant activity of pyrazoline derivatives, which could hint at similar therapeutic potentials for 3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carboxamide (Beyhan et al., 2017).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

While there is limited information available on the future directions of 3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carboxamide, compounds with similar structures are being studied for their potential therapeutic applications.